Cas no 1932390-62-9 (cis-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester)

Technical Introduction: cis-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester is a chiral piperidine derivative widely employed as a key intermediate in organic synthesis and pharmaceutical research. Its cis-configured dihydroxy groups and tert-butyloxycarbonyl (Boc) protection enhance stereoselectivity and stability, making it valuable for constructing complex heterocyclic frameworks. The Boc group facilitates selective deprotection under mild acidic conditions, enabling further functionalization. This compound is particularly useful in the synthesis of bioactive molecules, including glycosidase inhibitors and peptidomimetics. Its well-defined stereochemistry and high purity ensure reproducibility in multistep synthetic routes. Suitable for use in medicinal chemistry and asymmetric catalysis, it offers versatility in designing structurally diverse compounds.
cis-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester structure
1932390-62-9 structure
Product Name:cis-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester
CAS No:1932390-62-9
MF:C10H19NO4
MW:217.26216340065
MDL:MFCD26516424
CID:4778861
Update Time:2026-02-27

cis-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • cis-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester
    • SB34772
    • cis-3,5-Dihydroxy-piperidine-1-carboxylic acid t-butyl ester
    • cis-3,5-Dihydroxypiperidine-1-carboxylic acid tert-butyl ester
    • MDL: MFCD26516424
    • Inchi: 1S/C10H19NO4/c1-10(2,3)15-9(14)11-5-7(12)4-8(13)6-11/h7-8,12-13H,4-6H2,1-3H3/t7-,8+
    • InChI Key: KSUUHOYXJWSXIA-OCAPTIKFSA-N
    • SMILES: O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@@H](C1)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 226
  • XLogP3: 0
  • Topological Polar Surface Area: 70

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Additional information on cis-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Guide to cis-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1932390-62-9)

cis-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1932390-62-9) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This piperidine derivative plays a crucial role in drug discovery, particularly in the synthesis of bioactive molecules. With the increasing demand for chiral building blocks and pharmaceutical intermediates, this compound has garnered significant attention from researchers and manufacturers alike.

The tert-butyl ester group in cis-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester enhances its stability and solubility, making it an ideal candidate for various synthetic applications. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such intermediates. Researchers are actively exploring its potential in designing enzyme inhibitors and glycosidase modulators, aligning with the growing interest in precision medicine and metabolic disorder treatments.

From a structural perspective, the cis-configuration of the hydroxyl groups in 1932390-62-9 provides unique stereochemical properties, which are critical for achieving high selectivity in drug-target interactions. This characteristic has made it a valuable tool in developing asymmetric synthesis protocols and catalysis research. The compound's versatility is further demonstrated by its applications in creating peptide mimetics and scaffolds for combinatorial chemistry.

The market for pharmaceutical intermediates like cis-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester is experiencing steady growth, driven by the expansion of contract research organizations and generic drug development. Quality control remains paramount, with analytical techniques such as HPLC and chiral separation methods being essential for ensuring purity. As regulatory requirements become more stringent, manufacturers are investing in advanced process chemistry solutions to meet the demand for high-quality intermediates.

In the context of sustainable chemistry, researchers are investigating eco-friendly synthesis routes for 1932390-62-9, focusing on atom economy and renewable solvents. These efforts align with the pharmaceutical industry's shift toward green manufacturing practices. Additionally, the compound's potential in bioconjugation and prodrug design has opened new avenues for targeted drug delivery systems, a hot topic in nanomedicine research.

For laboratories working with cis-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester, proper storage conditions are essential to maintain stability. The compound typically requires protection from moisture and should be stored at controlled temperatures. These handling considerations are particularly important for researchers exploring its use in high-throughput screening and fragment-based drug design, where consistent quality is critical.

The future outlook for 1932390-62-9 appears promising, with ongoing research exploring its applications in glycobiology and carbohydrate-based therapeutics. As the scientific community continues to unravel the potential of stereochemically complex intermediates, compounds like cis-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester will likely play increasingly important roles in advancing medicinal chemistry and drug development pipelines.

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